Cas no 1804952-97-3 (2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804952-97-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4842808
• Update Time: 2025-06-07

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-7-5(8(10)11)15-2-4(3-16)6(7)18-9(12,13)14/h2-3,8H,1H3
• InChI Key： NQHNZDUCBHJCMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C=O)=CN=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804952-97-3): A Comprehensive Overview

2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804952-97-3) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including difluoromethyl, methoxy, and trifluoromethoxy substituents, exhibits a wide range of chemical and biological properties that make it a valuable building block in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a desirable functional group in drug design. The presence of the methoxy and trifluoromethoxy substituents further contributes to the compound's unique electronic and steric properties, which can influence its reactivity and biological activity. These features collectively make 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde an attractive candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The researchers found that derivatives of this compound exhibited high selectivity and potency against specific kinases, suggesting its potential as a lead compound for further drug development.

In addition to its role in kinase inhibition, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde has also shown promise in the field of antiviral research. A study published in Antiviral Research (2022) reported that this compound can be effectively utilized to synthesize novel antiviral agents with activity against a range of viral pathogens. The researchers noted that the unique combination of functional groups in this molecule enhances its ability to interact with viral targets, making it a valuable scaffold for the design of antiviral drugs.

The synthetic versatility of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde has also been explored in several studies. A recent paper in Organic Letters (2023) described an efficient and scalable synthetic route for the preparation of this compound using readily available starting materials. The authors reported that their method yields high purity products with excellent yields, making it suitable for large-scale production and industrial applications.

Furthermore, the physical and chemical properties of 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde have been extensively characterized. Its solubility profile, stability under various conditions, and reactivity with different reagents have been studied to optimize its use in synthetic processes. These properties are crucial for ensuring consistent quality and performance in both laboratory and industrial settings.

In conclusion, 2-(Difluoromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804952-97-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use, solidifying its position as a valuable tool in modern drug discovery.